7-Amino-2-ethyl-4,4-dimethyl-3,4-dihydro-2H-isoquinolin-1-one

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 7-amino-2-ethyl-4,4-dimethyl-3H-isoquinolin-1-one
• InChI: InChI=1S/C13H18N2O/c1-4-15-8-13(2,3)11-6-5-9(14)7-10(11)12(15)16/h5-7H,4,8,14H2,1-3H3
• InChI Key: ROTBDKTVPIBFBB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(C2=C(C1=O)C=C(C=C2)N)(C)C

Description

7-Amino-2-ethyl-4,4-dimethyl-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium/Carbon (10% wt) (12 mg, 0.04 mmol) was added to a stirred solution of 2-ethyl-4,4-dimethyl-7-nitro-3,4-dihydro-2H-isoquinolin-1-one (110 mg, 0.44 mmol) and ammonium formate (137 mg, 2.21 mmol) in anhydrous DMF (6 ml) at room temperature. The resulting suspension was heated at reflux for lhr, then cooled and filtered through a pad of celite. The solvent was evaporated in vacuo and the crude residue purified by flash column chromatography (60% ethyl acetate in dichloromethane) to afford the title compound as a pale yellow solid (40 mg, 98%). HPLC retention time 2.99 min. Mass spectrum (ES+) m/z 219 (M+H).